4-(difluoromethoxy)-3-nitrobenzaldehyde
Overview
Description
4-(Difluoromethoxy)-3-nitrobenzaldehyde is a chemical compound with the linear formula F2CHOC6H4NO2 . It has a molecular weight of 189.12 . This compound can be synthesized by reacting 4-nitrophenol with KOH, water, and methanol .
Synthesis Analysis
The synthesis of 4-(difluoromethoxy)-3-nitrobenzaldehyde involves the reaction of 4-nitrophenol with KOH, water, and methanol . This reaction is part of the process for the preparation of Pyroxasulfone, a herbicide that inhibits fatty acid synthesis .Molecular Structure Analysis
The molecular structure of 4-(difluoromethoxy)-3-nitrobenzaldehyde is represented by the formula F2CHOC6H4NO2 . The compound has a molecular weight of 189.12 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(difluoromethoxy)-3-nitrobenzaldehyde involves the conversion of 4-hydroxy-3-nitrobenzaldehyde to the target compound through a series of reactions.", "Starting Materials": [ "4-hydroxy-3-nitrobenzaldehyde", "Difluoromethoxychloromethane", "Sodium hydride", "Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reacting 4-hydroxy-3-nitrobenzaldehyde with difluoromethoxychloromethane in the presence of sodium hydride and dimethylformamide to obtain 4-(difluoromethoxy)-3-nitrobenzyl alcohol.", "Step 2: Oxidation of the alcohol group to aldehyde by reacting 4-(difluoromethoxy)-3-nitrobenzyl alcohol with hydrochloric acid.", "Step 3: Conversion of the aldehyde group to the desired aldehyde by reacting the product of step 2 with sodium hydroxide in ethanol." ] } | |
CAS RN |
315188-38-6 |
Product Name |
4-(difluoromethoxy)-3-nitrobenzaldehyde |
Molecular Formula |
C8H5F2NO4 |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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